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Compound of Interest

Compound Name: Tetraphenylstibonium bromide

Cat. No.: B093317 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. Tetraphenylstibonium bromide, an organoantimony compound, requires careful

management due to its inherent hazards. This guide provides essential, step-by-step

procedures for its safe disposal, in line with regulatory requirements.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with Tetraphenylstibonium bromide. The compound is harmful if swallowed or inhaled,

causes skin and eye irritation, and is toxic to aquatic life with long-lasting effects. Adherence to

strict safety protocols is therefore non-negotiable.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[1] If there is a risk of

generating dust, a NIOSH/MSHA-approved respirator should be used.[1]

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure. An eyewash station and safety shower must be readily

accessible.[1]

Spill Management: In the event of a spill, avoid generating dust.[1] Carefully sweep or vacuum

the material and place it into a suitable, labeled container for disposal.[1]
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Quantitative Data Summary
While specific quantitative toxicity data such as LD50 (median lethal dose) for

Tetraphenylstibonium bromide is not readily available, the following table summarizes its key

hazard information.[1]

Parameter Value/Classification Source

GHS Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)

GHS Acute Toxicity, Inhalation Category 4 (Harmful if inhaled)

GHS Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

GHS Serious Eye

Damage/Irritation

Category 2 (Causes serious

eye irritation)

GHS Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 2 (Toxic to aquatic

life with long lasting effects)

Oral LD50 (Rat) Not available [1]

Inhalation LC50 (Rat) Not available [1]

Step-by-Step Disposal Procedure
The disposal of Tetraphenylstibonium bromide must be conducted in accordance with

federal, state, and local hazardous waste regulations.[1] In the United States, the

Environmental Protection Agency (EPA) guidelines under 40 CFR Parts 261.3 must be followed

to determine if the chemical waste is classified as hazardous.[1] Due to its antimony content, it

is likely to be classified as a hazardous waste.

Experimental Protocol for Disposal:

Waste Identification and Segregation:

Identify all waste containing Tetraphenylstibonium bromide.
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Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Containerization:

Place all solid Tetraphenylstibonium bromide waste into a clearly labeled, sealable, and

chemically resistant container. The original container is often suitable if it is in good

condition.

The label should include the chemical name ("Tetraphenylstibonium bromide"), the

words "Hazardous Waste," and a clear description of the hazards (e.g., "Toxic," "Harmful if

Swallowed/Inhaled," "Marine Pollutant").

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

Documentation:

Maintain a log of the accumulated hazardous waste, noting the chemical name, quantity,

and date of accumulation.

Arranging for Pickup and Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and proper disposal of the waste.

Provide the EHS office or contractor with a complete and accurate description of the

waste.

Decontamination:

Thoroughly decontaminate any lab equipment that has come into contact with

Tetraphenylstibonium bromide using an appropriate solvent and cleaning procedure.

Dispose of any contaminated cleaning materials (e.g., wipes, gloves) as hazardous waste.
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Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for

Tetraphenylstibonium bromide.
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Store in Designated
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Disposal Pickup

Complete Hazardous
Waste Manifest

Licensed Hazardous
Waste Disposal End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Tetraphenylstibonium Bromide.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Tetraphenylstibonium bromide, thereby protecting themselves, their colleagues,

and the environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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